Cas no 2248060-49-1 (1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol)

• Product Name: 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol
• CAS No: 2248060-49-1
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5326734
• Update Time: 2025-07-01

1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Z2723081156
• 1-{5-[4-(1-amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol
• 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol

• Inchi： 1S/C17H22N4O2/c18-16(11-22)13-5-3-12(4-6-13)14-8-19-17(20-9-14)21-7-1-2-15(23)10-21/h3-6,8-9,15-16,22-23H,1-2,7,10-11,18H2
• InChI Key： KMVRWDNARHGYDJ-UHFFFAOYSA-N
• SMILES： OC1CN(C2N=CC(=CN=2)C2C=CC(=CC=2)C(CO)N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5

Additional information on 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol

Introduction to 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol (CAS No. 2248060-49-1)

1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol (CAS No. 2248060-49-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structure and functional groups, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

The chemical structure of 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol is composed of a piperidine ring linked to a pyrimidine moiety, with an amino and hydroxyl group attached to a phenyl ring. This combination of functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. The presence of the amino and hydroxyl groups enhances the compound's solubility and bioavailability, while the pyrimidine ring contributes to its binding affinity for specific receptors.

Recent studies have focused on the potential of 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function, and there is a critical need for effective therapies to halt or reverse this process. In vitro and in vivo experiments have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol has shown promise as an antitumor agent. Cancer cells often exhibit dysregulated signaling pathways that promote uncontrolled cell growth and survival. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by interfering with these signaling pathways. Specifically, it has been shown to downregulate the expression of oncogenes and upregulate tumor suppressor genes, leading to cell cycle arrest and apoptosis.

The mechanism of action of 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol is not yet fully understood, but ongoing research is shedding light on its molecular targets. One potential target is the PI3K/AKT/mTOR signaling pathway, which is frequently activated in cancer cells. By inhibiting this pathway, the compound can reduce cell proliferation and enhance sensitivity to other anticancer therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-{5-[4-(1-Amino-2-hydroxyethyl)phenyl]pyrimidin-2-yl}piperidin-3-ol (CAS No. 2248060-49-1) represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and pharmacological properties make it an attractive target for drug development. Continued research into its mechanisms of action and clinical applications will likely lead to new therapeutic strategies for these challenging conditions.